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Compound of Interest

Compound Name: 1,4-Dichloro-2-butyne

Cat. No.: B041282 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the core physicochemical properties of

1,4-Dichloro-2-butyne, a significant intermediate in organic synthesis.

Core Properties and Molecular Formula
1,4-Dichloro-2-butyne is a chemical compound with the molecular formula C₄H₄Cl₂.[1][2][3][4]

It is recognized for its utility as a versatile building block in the synthesis of complex organic

molecules, including pharmaceuticals and agrochemicals.[1][2] The compound typically

presents as a colorless to slightly yellow liquid.[1] Its structure features a butyne backbone with

chlorine atoms attached to the first and fourth carbon atoms.

Quantitative Physicochemical Data
The key quantitative properties of 1,4-Dichloro-2-butyne are summarized in the table below

for ease of reference and comparison.
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Property Value

Molecular Formula C₄H₄Cl₂[1][2][3][4]

Molecular Weight 122.98 g/mol [1][2][4]

CAS Registry Number 821-10-3[1][2][3]

Density 1.258 g/mL[1]

Boiling Point 165 - 168 °C[1]

Refractive Index n20/D 1.505[1]

Linear Formula ClCH₂C≡CCH₂Cl

SMILES String ClCC#CCCl

InChI Key RCHDLEVSZBOHOS-UHFFFAOYSA-N

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 1,4-Dichloro-2-butyne are

specific to the objectives of a given research endeavor. Standard analytical methods for

characterization include Gas Chromatography (GC) to determine purity, as well as Infrared (IR)

Spectroscopy and Mass Spectrometry for structural elucidation.[3] For specific applications,

such as its use in the synthesis of 1,4-disubstituted 1,2,3-triazoles or antitumor agents, detailed

methodologies would be found in relevant peer-reviewed literature.[2]

Molecular Structure Visualization
The following diagram illustrates the chemical structure of 1,4-Dichloro-2-butyne, highlighting

the arrangement of atoms and the central triple bond.

Caption: Molecular structure of 1,4-Dichloro-2-butyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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